Cas no 2171519-31-4 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid)
5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid
- 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]hexanoic acid
- 2171519-31-4
- EN300-1567548
-
- Inchi: 1S/C26H32N2O6/c1-16(9-8-14-23(29)30)27-25(31)24(17(2)33-3)28-26(32)34-15-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,16-17,22,24H,8-9,14-15H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)
- InChI Key: CQTOWQGSQXVHKA-UHFFFAOYSA-N
- SMILES: O(C(NC(C(NC(C)CCCC(=O)O)=O)C(C)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 468.22603674g/mol
- Monoisotopic Mass: 468.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 12
- Complexity: 679
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 114Ų
5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1567548-0.05g |
5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]hexanoic acid |
2171519-31-4 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1567548-0.1g |
5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]hexanoic acid |
2171519-31-4 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1567548-0.25g |
5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]hexanoic acid |
2171519-31-4 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1567548-0.5g |
5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]hexanoic acid |
2171519-31-4 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1567548-1.0g |
5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]hexanoic acid |
2171519-31-4 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1567548-2.5g |
5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]hexanoic acid |
2171519-31-4 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1567548-5.0g |
5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]hexanoic acid |
2171519-31-4 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1567548-10.0g |
5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]hexanoic acid |
2171519-31-4 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1567548-50mg |
5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]hexanoic acid |
2171519-31-4 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1567548-100mg |
5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]hexanoic acid |
2171519-31-4 | 100mg |
$2963.0 | 2023-09-24 |
5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid
Comprehensive Overview of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid (CAS No. 2171519-31-4)
In the realm of peptide synthesis and pharmaceutical research, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid (CAS No. 2171519-31-4) has emerged as a critical building block. This compound, often abbreviated as Fmoc-protected amino acid derivative, is widely utilized in solid-phase peptide synthesis (SPPS) due to its stability and compatibility with modern coupling reagents. The Fmoc group serves as a temporary protecting group for the amino functionality, enabling precise control over peptide chain elongation. Researchers and biochemists frequently search for "Fmoc-amino acid applications" or "CAS 2171519-31-4 uses," highlighting its significance in drug discovery and biomaterial development.
The structural uniqueness of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid lies in its hybrid design, combining a hexanoic acid backbone with a methoxybutanamido side chain. This configuration enhances solubility in organic solvents, a feature highly sought after in combinatorial chemistry. Recent trends in "green peptide synthesis" have spurred interest in optimizing the use of such derivatives to reduce waste and improve yield. Notably, the compound's CAS No. 2171519-31-4 is often cross-referenced in patents related to "targeted drug delivery systems," underscoring its role in advancing personalized medicine.
From a synthetic perspective, the Fmoc-protected moiety in this compound ensures orthogonality during multi-step reactions, a topic frequently queried as "Fmoc deprotection conditions" in academic forums. The 3-methoxybutanamido segment further contributes to steric flexibility, making it invaluable for constructing constrained peptides—a hot topic in "peptide-based therapeutics." Analytical techniques like HPLC and mass spectrometry are routinely employed to validate the purity of CAS 2171519-31-4, addressing common user concerns about "quality control in peptide synthesis."
Beyond its synthetic utility, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid has garnered attention in "bioconjugation strategies." Its compatibility with click chemistry and photoaffinity labeling techniques aligns with the growing demand for "next-generation bioprobes." Researchers exploring "CAS 2171519-31-4 suppliers" often prioritize vendors offering high batch-to-batch consistency, reflecting the compound's role in reproducible scientific outcomes.
In conclusion, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid (CAS No. 2171519-31-4) represents a cornerstone in modern peptide chemistry. Its applications span from "anticancer peptide design" to "nanocarrier functionalization," resonating with contemporary searches for "innovative drug scaffolds." As the scientific community continues to explore its potential, this compound remains a testament to the synergy between molecular design and therapeutic innovation.
2171519-31-4 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)